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Compound of Interest

Compound Name: Sodium tartrate dihydrate

Cat. No.: B152809 Get Quote

For researchers, scientists, and professionals in drug development, selecting the appropriate

grade of a chemical reagent is a critical decision that can significantly impact the accuracy,

reproducibility, and validity of experimental results. This guide provides an objective

comparison of various grades of sodium tartrate dihydrate, a versatile chemical used in a

range of applications from a primary standard in Karl Fischer titrations to a buffering agent and

food additive.

Sodium tartrate dihydrate ((CHOHCOONa)₂ · 2H₂O) is a salt of L-(+)-tartaric acid that is

available in several grades of purity. The choice of grade—be it ACS, Reagent,

Pharmaceutical, or Food Grade—depends on the specific requirements of the application. This

comparison outlines the key differences in specifications and impurity profiles, supported by

experimental data and detailed analytical protocols.

Comparative Analysis of Specifications
The purity and allowable impurity levels are the primary differentiators between the various

grades of sodium tartrate dihydrate. Higher purity grades, such as ACS and Pharmaceutical

grades, have more stringent limits on a wider range of impurities compared to Food Grade or

technical grades. The following table summarizes the typical specifications for different grades

based on publicly available data from various suppliers.
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Parameter ACS Grade

Pharmaceutical

Secondary

Standard

Food Grade

(FCC)
Purified Grade

Assay (on dried

basis)

99.0 - 101.0%[1]

[2]

Traceable to

USP and EP

primary

standards[3]

≥ 99.0%[4][5]
No official

standard

Loss on Drying

(Water Content)

15.61 - 15.71%

[1]
-

14.0 - 17.0%[4]

[5]
-

pH of 5%

Solution at 25°C
7.0 - 9.0[4] - 7.0 - 9.0[4][5] Approx. 9.0[6]

Insoluble Matter ≤ 0.005%[1] - - -

Chloride (Cl) ≤ 5 ppm[1] - - -

Phosphate (PO₄) ≤ 5 ppm[1] - - -

Sulfate (SO₄) ≤ 0.005%[1] - - -

Ammonium

(NH₄)
≤ 0.003%[4] - - -

Heavy Metals (as

Pb)
≤ 5 ppm[4] -

≤ 10 ppm (as

Heavy Metals)[4]

[5]

-

Lead (Pb) - - ≤ 2 ppm[4][5] -

Iron (Fe) ≤ 0.001%[4] - - -

Calcium (Ca) ≤ 0.01%[4] - - -

Oxalate Passes test -
Passes test (limit

about 0.1%)[4][5]
-

Note: Dashes (-) indicate that a specification for that parameter is not typically provided for that

grade. "Purified Grade" chemicals are of good quality but do not have official standards.[6]
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Key Applications and Grade Recommendations
ACS Grade: With its high purity and stringent impurity limits, the ACS (American Chemical

Society) grade is ideal for analytical and research applications where precision and accuracy

are paramount.[7] It is also suitable for use in quality control testing.

Pharmaceutical Secondary Standard: This grade is a certified reference material (CRM)

produced in accordance with ISO 17034 and ISO/IEC 17025.[3] It is primarily used for quality

control applications in the pharmaceutical industry, such as method validation and release

testing, providing a cost-effective alternative to primary pharmacopeia standards.[3]

Food Grade (FCC): This grade meets the requirements of the Food Chemicals Codex (FCC).

It is used as a food additive (E335), serving as an emulsifier and binding agent in products

like jellies and sausages.[8]

Purified Grade: This grade is suitable for general laboratory use where high purity is not a

critical requirement. It is not intended for food, drug, or medicinal use.[6]

Experimental Protocols
Accurate determination of the quality of sodium tartrate dihydrate relies on standardized

experimental protocols. Below are detailed methodologies for key analytical tests.

Assay by Nonaqueous Titration
This method determines the purity of sodium tartrate dihydrate.

Methodology:

Accurately weigh approximately 0.45 g of the sample.

Dissolve the sample in 100 mL of glacial acetic acid.

Titrate the solution with 0.1 N perchloric acid in glacial acetic acid.

Use crystal violet indicator solution and titrate to a green endpoint.

Each milliliter of 0.1 N perchloric acid is equivalent to 0.01151 g of Na₂C₄H₄O₆·2H₂O.
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Sample Preparation Titration Calculation

Weigh ~0.45g of
Sodium Tartrate Dihydrate

Dissolve in 100mL
of Glacial Acetic Acid

Titrate with 0.1N
Perchloric Acid

Observe Green Endpoint
(Crystal Violet Indicator) Calculate Purity

Click to download full resolution via product page

Assay Determination Workflow

Water Content by Karl Fischer Titration
Sodium tartrate dihydrate is a primary standard for Karl Fischer titration due to its stable and

precise water content of approximately 15.66%.[8]

Methodology:

Add a suitable solvent (e.g., methanol) to the titration vessel of the Karl Fischer titrator.

Titrate the solvent with the Karl Fischer reagent to a stable endpoint to remove any residual

water.

Accurately weigh about 150-200 mg of sodium tartrate dihydrate and add it to the vessel.

Titrate the sample with the Karl Fischer reagent to the endpoint.

The water content is calculated based on the volume of titrant consumed and the known

water content of the sodium tartrate dihydrate standard.

Instrument Setup Sample Analysis Result Calculation

Pre-titrate Solvent
to Endpoint

Weigh 150-200mg of
Sodium Tartrate Dihydrate

Add Sample to
Titration Vessel

Titrate with
Karl Fischer Reagent Calculate Water Content

Click to download full resolution via product page
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Karl Fischer Titration Workflow

Heavy Metals Analysis
Modern methods for heavy metals analysis in pharmaceutical-grade substances have moved

towards instrumental techniques for greater specificity and sensitivity.

Methodology (based on USP <232> and <233>):

Sample Preparation: Accurately weigh a sample of sodium tartrate dihydrate and digest it

using a closed-vessel microwave digestion system with appropriate acids (e.g., nitric acid).

Instrumental Analysis: Analyze the digested sample solution using Inductively Coupled

Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-Atomic Emission

Spectrometry (ICP-AES).

Quantification: Quantify the concentration of individual elemental impurities by comparing the

instrument response to that of certified reference standards.
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Heavy Metals Analysis Workflow

Determination of Chloride and Sulfate
Simple, yet sensitive, methods are employed to detect trace amounts of chloride and sulfate.

Chloride Determination Methodology:
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Prepare a solution of the sodium tartrate dihydrate sample.

Add nitric acid followed by silver nitrate solution.

Any turbidity produced is compared to a standard containing a known amount of chloride.

Sulfate Determination Methodology:

Prepare a solution of the sodium tartrate dihydrate sample.

Add hydrochloric acid followed by barium chloride solution.

Any turbidity produced is compared to a standard containing a known amount of sulfate.

Conclusion
The selection of the appropriate grade of sodium tartrate dihydrate is a critical factor in

ensuring the reliability of scientific research and product development. For high-stakes

applications such as pharmaceutical analysis and quality control, the use of ACS grade or a

Pharmaceutical Secondary Standard is essential due to their high purity and well-defined

impurity profiles. For applications in the food industry, the Food Grade (FCC) is appropriate.

Understanding the specifications and the underlying analytical methodologies empowers

researchers to make informed decisions and maintain the integrity of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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